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Compound of Interest

Compound Name: 2-Amino-2-methylpropanamide

Cat. No.: B190125

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-2-methylpropanamide, also known as 2-methylalaninamide, is a non-proteinogenic
a-amino acid derivative. Its gem-dimethyl substitution on the a-carbon provides steric
hindrance that can impart unique conformational properties to peptides and other molecules.
This structural feature makes it an intriguing building block for the synthesis of novel
pharmaceuticals and research chemicals. While detailed, publicly available application notes
for this specific building block are limited, this document provides its key chemical properties,
and outlines a general synthetic protocol for the preparation of a related compound, illustrating
the potential utility of such building blocks in organic synthesis.

Chemical and Physical Properties

A summary of the key computed properties for 2-Amino-2-methylpropanamide is provided
below. These properties are essential for planning synthetic routes and purification procedures.
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Property Value Source
Molecular Formula CaH10N20 [1112]
Molecular Weight 102.14 g/mol [1]
IUPAC Name 2-amino-2-methylpropanamide  [1]
Canonical SMILES CC(C)(C(=O)N)N [1]

ZIOBGZDFMKCKGZ-
InChl Key [1]
UHFFFAOYSA-N

CAS Number 16252-90-7 [2]
Topological Polar Surface Area  69.1 A2 [1]
Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor
ydrog p 5 2]
Count

Synthetic Applications: An lllustrative Example

Detailed experimental protocols for the direct use of 2-Amino-2-methylpropanamide as a
building block are not readily available in the surveyed literature. However, to illustrate its
potential application in synthesis, a protocol for a related transformation is provided below. The
following is a representative procedure for the synthesis of 2-amino-2-methyl-1-propanol, a
closely related compound, which can be derived from precursors of 2-Amino-2-
methylpropanamide. This highlights a common synthetic manipulation of the core structure.

Synthesis of 2-amino-2-methyl-1-propanol via Hofmann
Degradation

This protocol describes the synthesis of 2-amino-2-methyl-1-propanol from a 2,2-dimethyl-3-
hydroxypropanamide crude product, a reaction that proceeds via a Hofmann degradation.

Experimental Protocol:

Materials:
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2,2-dimethyl-3-hydroxypropanamide crude product

Sodium hypochlorite (NaOCI) solution

Sodium hydroxide (NaOH)

Water (Hz20)

Ethanol (for purification, optional)

Procedure:

o Prepare a solution of sodium hypochlorite and sodium hydroxide in water. For example, 109
g of sodium hypochlorite and 106 g of sodium hydroxide can be dissolved in 600 g of water.

[3]
e Cool the resulting solution to approximately 0 °C in an ice bath.

» With vigorous stirring, add the 2,2-dimethyl-3-hydroxypropanamide crude product dropwise
to the cooled solution.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to 70-86 °C for 20-40 minutes.[3][4]

e Monitor the reaction progress by a suitable method (e.g., TLC).

o Upon completion, distill off the water under reduced pressure.

e The resulting crude product can be purified by filtration to yield 2-amino-2-methyl-1-propanol.
[3] Further purification can be achieved by distillation.

Quantitative Data:
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Molar/Weig Reaction

Reactants . . Product Purity Yield
ht Ratio Conditions
2,2-
dimethyl-3- .
. 2-amino-2-
hydroxypro Varies by 70 °C, 20
; ] . methyl-1- 99.2 wt% ~86.3%
panamide, preparation  min
propanol
NaOCl,
NaOH

| 2,2-dimethyl-3-hydroxypropanamide, NaOCI, NaOH | Varies by preparation | 86 °C, 40 min |
2-amino-2-methyl-1-propanol | 99.0 wt% | ~81% |

Logical Workflow for Synthesis

The synthesis of 2-amino-2-methyl-1-propanol from 2-methylpropionitrile illustrates a potential
synthetic pathway that could be adapted to produce 2-Amino-2-methylpropanamide. The key
steps are outlined in the diagram below.
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Synthetic pathway to 2-amino-2-methyl-1-propanol.

Potential Signaling Pathway Involvement of
Derivatives

While there is no direct information on the biological activity of 2-Amino-2-
methylpropanamide itself, its derivatives could potentially be designed to interact with various
biological targets. For instance, a-amino amides are scaffolds that can be incorporated into
inhibitors of enzymes such as proteases or peptidases. The gem-dimethyl group can provide
conformational constraint, which can be advantageous in designing selective inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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